Cas no 53336-66-6 (1,2-Aceanthrylenedione, 6-bromo-)

• Product Name: 1,2-Aceanthrylenedione, 6-bromo-
• CAS No: 53336-66-6
• MF: C₁₆H₇BrO₂
• MW: 311.129583597183
• CID: 1581984
• PubChem ID: 59167604
• Update Time: 2025-06-11

1,2-Aceanthrylenedione, 6-bromo- Chemical and Physical Properties

Names and Identifiers

• 1,2-Aceanthrylenedione, 6-bromo-
• 53336-66-6
• 6-Bromoaceanthrylene-1,2-dione
• SCHEMBL3183695

• Inchi： 1S/C16H7BrO2/c17-14-9-5-2-1-4-8(9)13-12-10(14)6-3-7-11(12)15(18)16(13)19/h1-7H
• InChI Key： FXSYOIJKTMIGRR-UHFFFAOYSA-N
• SMILES： BrC1C2C=CC=CC=2C2C(C(C3=CC=CC=1C=23)=O)=O

Computed Properties

• Exact Mass: 309.96291
• Monoisotopic Mass: 309.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14

Additional information on 1,2-Aceanthrylenedione, 6-bromo-

Introduction to 1,2-Aceanthrylenedione, 6-bromo- (CAS No. 53336-66-6)

1,2-Aceanthrylenedione, 6-bromo-, identified by its Chemical Abstracts Service (CAS) number 53336-66-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This brominated derivative of aceanthrylenedione has garnered attention due to its unique structural properties and potential applications in synthetic chemistry and drug development. The presence of a bromine atom at the 6-position enhances its reactivity, making it a valuable intermediate in various chemical transformations.

The compound belongs to the class of heterocyclic ketones, which are widely studied for their diverse biological activities. Aceanthrylenediones, in general, exhibit interesting electronic and photophysical properties, which are further modulated by halogen substitution. The bromine substituent in 1,2-Aceanthrylenedione, 6-bromo- introduces electrophilic characteristics, facilitating nucleophilic aromatic substitution reactions and enabling the synthesis of more complex molecular architectures.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated heterocycles due to their enhanced bioavailability and metabolic stability. 1,2-Aceanthrylenedione, 6-bromo- serves as a versatile building block for constructing novel therapeutic agents. Its structural framework allows for modifications at multiple positions, enabling the exploration of different pharmacophores. This flexibility is particularly valuable in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

One of the most compelling aspects of 1,2-Aceanthrylenedione, 6-bromo- is its role in the synthesis of photoactive compounds. The aceanthrylene core absorbs light across a broad spectrum, making it suitable for applications in photodynamic therapy and optoelectronic materials. Researchers have recently utilized this compound to develop novel photosensitizers that exhibit improved efficiency in generating reactive oxygen species under irradiation. Such advancements hold promise for treating various medical conditions, including cancer and inflammatory diseases.

The bromine atom at the 6-position also contributes to the compound's utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. Palladium-catalyzed reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings have been employed to introduce aryl or amino groups at different positions of the aceanthrylene scaffold. These modifications have led to the discovery of new bioactive molecules with potential therapeutic applications.

Recent studies have highlighted the compound's significance in medicinal chemistry. For instance, derivatives of 1,2-Aceanthrylenedione, 6-bromo- have been investigated for their antimicrobial properties. The structural motif is capable of disrupting bacterial cell membranes or interfering with essential metabolic processes. Preliminary experiments suggest that certain analogs exhibit promising activity against resistant strains of bacteria, underscoring the need for further exploration.

The synthesis of 1,2-Aceanthrylenedione, 6-bromo- involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity. Techniques such as transition-metal catalysis and flow chemistry have enabled efficient production scales suitable for both academic research and industrial applications.

From a computational chemistry perspective, 1,2-Aceanthrylenedione, 6-bromo- has been extensively studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have provided insights into the optimization of synthetic routes by predicting reaction outcomes with high accuracy. These computational approaches are increasingly integral to modern drug discovery pipelines.

The compound's potential extends beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions makes it useful in designing luminescent materials for sensors and optoelectronic devices. Researchers are exploring its incorporation into organic light-emitting diodes (OLEDs) and photovoltaic cells due to its tunable emission properties.

In conclusion,1,2-Aceanthrylenedione, 6-bromo- (CAS No. 53336-66-6) is a multifaceted compound with broad applications in chemical synthesis and biomedical research. Its unique structural features and reactivity make it an invaluable tool for developing new drugs and advanced materials. As scientific understanding progresses, this molecule will continue to play a pivotal role in addressing challenges across multiple disciplines.